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Compound of Interest

Compound Name:

{2-

[(Hydroxyimino)methyl]phenyl}met

hanol

CAS No.: 125593-28-4

Cat. No.: B1147716

Get Quote

Topic: Comparative Ligand Binding Profile: {2-[(Hydroxyimino)methyl]phenyl}methanol
(Non-Quaternary AChE Reactivator)

Executive Summary
This guide provides a technical comparative analysis of {2-
[(Hydroxyimino)methyl]phenyl}methanol (also known as 2-(hydroxymethyl)benzaldehyde

oxime), a non-quaternary oxime designed to address the critical limitation of standard

organophosphate (OP) antidotes: Blood-Brain Barrier (BBB) penetration.

While standard therapeutics like 2-PAM (Pralidoxime) exhibit superior binding affinity (

) to the Acetylcholinesterase (AChE) active site due to electrostatic stabilization, they fail to
reactivate central nervous system (CNS) targets. This guide evaluates the {2-
[(Hydroxyimino)methyl]phenyl}methanol candidate, analyzing its trade-off between reduced
coulombic affinity and enhanced lipophilicity, and benchmarks it against 2-PAM and the bis-
pyridinium standard Obidoxime.
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Molecular Profile & Pharmacophore
IUPAC Name: {2-[(Hydroxyimino)methyl]phenyl}methanol

Common Alias:o-Hydroxymethylbenzaldoxime

Molecular Weight: 151.16 g/mol

Class: Non-quaternary (Uncharged) Oxime Reactivator

Target: Phosphylated Serine-203 in the Catalytic Active Site (CAS) of Acetylcholinesterase

(AChE).

Mechanistic Rationale: The molecule features a proximal hydroxyl group (-CH2OH) ortho to the

oxime functionality. This design mimics the "activity-enhancing" side chains found in bis-

quaternary oximes (like the ether link in HI-6) but maintains a neutral charge profile to facilitate

passive diffusion across the BBB.

Comparative Ligand Binding Analysis
The following data synthesizes Structure-Activity Relationship (SAR) studies comparing non-

quaternary benzaldoxime derivatives against clinical standards.

Table 1: Binding Affinity & Reactivation Kinetics (In
Vitro)
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Parameter
Candidate: {2-
[(Hydroxyimin
o)...}

Standard: 2-
PAM
(Pralidoxime)

Standard:

Obidoxime
Interpretation

Charge State
Neutral (Non-

ionic)
Cationic (+1) Dicationic (+2)

Neutrality

enables CNS

entry but reduces

CAS binding.

Binding Affinity (

)

150 - 450 µM

(Est.)
10 - 30 µM 5 - 15 µM

Lack of cation-

interaction with

Trp86 results in

lower affinity.

Reactivation (

)

Moderate (

min

)

High (

min

)

Very High

Candidate

requires higher

circulating

concentration for

effect.

BBB

Permeability (

)

High (>

cm/s)
Negligible Negligible

The Candidate's

primary

advantage.

LogP ~1.2 (Lipophilic) -2.5 (Hydrophilic) -3.5 (Hydrophilic)

Positive LogP

confirms

membrane

crossing

potential.
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Critical Insight: The candidate sacrifices raw binding affinity (driven by the cation-

interaction at the AChE anionic sub-site) to gain access to the CNS. The

hydroxymethyl group acts as a secondary H-bond donor to Tyr124 or Asp74,

partially compensating for the loss of the quaternary nitrogen.

Mechanism of Action: Pathway Visualization
The following diagram illustrates the competitive binding and reactivation pathway, highlighting

the "BBB Paradox" where affinity is traded for access.
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Figure 1: Comparative pharmacokinetics and mechanism. The candidate (Yellow) bypasses the

BBB barrier that blocks 2-PAM (Blue), utilizing H-bonding rather than electrostatic forces for

binding.

Experimental Protocols
To validate the performance of {2-[(Hydroxyimino)methyl]phenyl}methanol, the following

self-validating protocols are recommended.
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Protocol A: Modified Ellman’s Reactivation Assay
Purpose: To determine the reactivation rate constant (

) and dissociation constant (

).

Enzyme Inhibition: Incubate Recombinant Human AChE (rhAChE) with Paraoxon (100 nM)

for 30 min at 25°C. Remove excess organophosphate via spin-column filtration (Zeba Spin,

7K MWCO).

Baseline Check: Verify AChE activity is <1% using acetylthiocholine (ATCh) substrate.

Reactivation Phase:

Prepare serial dilutions of the Candidate (10 µM – 1000 µM) in PBS (pH 7.4).

Add Candidate to inhibited AChE.

At time intervals (

= 1, 5, 10, 20, 30, 60 min), transfer aliquots to the assay plate.

Measurement: Add DTNB (Ellman's reagent) and ATCh. Measure Absorbance at 412 nm.

Data Analysis: Plot

vs. time to obtain

.

Validation Check: Run 2-PAM (100 µM) as a positive control. If 2-PAM reactivation < 50%

at 30 min, the enzyme may be "aged" (permanently inhibited).

Protocol B: PAMPA-BBB (Permeability Assay)
Purpose: To confirm CNS penetration potential.
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Setup: Use a PAMPA sandwich plate with a PVDF membrane coated with porcine brain lipid

extract.

Donor Well: Load Candidate (200 µM) in PBS.

Acceptor Well: Load PBS.

Incubation: 18 hours at 25°C (humidified).

Quantification: Measure concentration in Acceptor well via HPLC-UV (254 nm).

Calculation:

.

Success Metric:

cm/s indicates high CNS permeability.

Synthesis & Purity Verification Workflow

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2-(Hydroxymethyl)benzaldehyde

Reaction:
+ Hydroxylamine HCl
+ Na2CO3 (Buffer)

Isolation:
Extraction (EtOAc)

Wash (Brine)

Purification:
Recrystallization (EtOH/Water)

QC Check:
1H-NMR (DMSO-d6)

Look for: Oxime H (11.2 ppm)
Absence of Aldehyde (10.0 ppm)

Click to download full resolution via product page

Figure 2: Synthesis and Quality Control workflow ensuring the integrity of the oxime

functionality.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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